2-{[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid

• IUPAC Name: 2-[1-(3,5-dimethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C18H16N2O4S/c1-10-6-11(2)8-12(7-10)20-15(21)9-14(17(20)22)25-16-13(18(23)24)4-3-5-19-16/h3-8,14H,9H2,1-2H3,(H,23,24)
• InChI Key: WUQLIUGUODUZDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)CC(C2=O)SC3=C(C=CC=N3)C(=O)O)C
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol

Description

2-{[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid, also known as DMPT or Alimet, is a compound that has gained attention in the scientific community due to its potential applications in the field of animal nutrition. DMPT is a feed additive that is used to improve the efficiency of feed utilization and growth performance in various animal species.

Mechanism of Action

2-{[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid works by stimulating the secretion of growth hormone-releasing hormone (GHRH) in the hypothalamus, which in turn increases the secretion of growth hormone (GH) from the pituitary gland. GH plays a critical role in regulating metabolism, growth, and development in animals. This compound also enhances the activity of digestive enzymes in the gut, which improves nutrient absorption and utilization.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of GH and insulin-like growth factor-1 (IGF-1) in animals, which promotes protein synthesis, muscle growth, and fat metabolism. This compound also enhances the activity of digestive enzymes, which improves the digestion and absorption of nutrients. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties, which can improve the overall health and well-being of animals.

Advantages and Limitations for Lab Experiments

2-{[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid has several advantages for use in lab experiments. It is easy to administer and has a low toxicity profile. This compound is also stable under a wide range of conditions, which makes it easy to store and transport. However, this compound has some limitations for use in lab experiments. It can be expensive to produce, and its effects can vary depending on the animal species and diet.

Future Directions

There are several future directions for research on 2-{[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid. One area of interest is the potential use of this compound in aquaculture. Research has shown that this compound can improve growth performance and nutrient utilization in fish, which could have significant implications for the aquaculture industry. Another area of interest is the potential use of this compound in combination with other feed additives to enhance its effects. Finally, more research is needed to fully understand the mechanism of action of this compound and its effects on different animal species.

Scientific Research Applications

2-{[1-(3,5-dimethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid has been extensively studied for its potential applications in animal nutrition. Research has shown that this compound can improve feed efficiency, increase growth rate, and enhance nutrient digestibility in various animal species, including pigs, chickens, and fish. This compound has also been shown to have a positive effect on the immune system and disease resistance in animals.